Cas no 716358-74-6 (3-(Ethylsulfamoyl)-4-methoxybenzoic acid)

• Product Name: 3-(Ethylsulfamoyl)-4-methoxybenzoic acid
• CAS No: 716358-74-6
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• CID: 2113352
• PubChem ID: 16768179
• Update Time: 2023-08-04

3-(Ethylsulfamoyl)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(ethylamino)sulfonyl]-4-methoxyBenzoic acid
• 3-(ethylsulfamoyl)-4-methoxybenzoic acid
• STK802713
• BBL002575
• H5166
• 3-(Ethylsulfamoyl)-4-methoxybenzoic acid

• Inchi： 1S/C10H13NO5S/c1-3-11-17(14,15)9-6-7(10(12)13)4-5-8(9)16-2/h4-6,11H,3H2,1-2H3,(H,12,13)
• InChI Key： PLOXPMMCRRYOMT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 0.8
• Topological Polar Surface Area: 101